Isooctylacrylate Acrylamide

• CAS RN: 50922-82-2
• Molecular Formula: C14H25NO3
• Molecular Weight: 255.35 g/mol
• IUPAC Name: 6-methylheptyl prop-2-enoate;prop-2-enamide
• InChI: InChI=1S/C11H20O2.C3H5NO/c1-4-11(12)13-9-7-5-6-8-10(2)3;1-2-3(4)5/h4,10H,1,5-9H2,2-3H3;2H,1H2,(H2,4,5)
• InChI Key: XVKLGCDWSRXKNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCOC(=O)C=C.C=CC(=O)N

Description

Isooctylacrylate Acrylamide is a useful research compound. Its molecular formula is C14H25NO3 and its molecular weight is 255.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality Isooctylacrylate Acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Isooctylacrylate Acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a 114 gram narrow-mouth glass bottle were added: 18.6 g isooctyl acrylate, 1.4 g acrylamide, 0.04 g benzoyl peroxide, 27.0 g ethyl acetate and 3.0 g methanol. The solution was purged for thirty five seconds with nitrogen at a flow rate of one liter per minute. The bottle was sealed and placed in a rotating water bath at 55° C. for twenty-four hours to effect essentially complete polymerization. The polymer was diluted with ethyl acetate/methanol (90/10) to 23.2 percent solids and had a measured inherent viscosity of 1.26 dl/g in ethyl acetate.

Synthesis routes and methods II

Procedure details

A reactor was charged with isooctyl acrylate (3500 g), acrylamide (263 g), methanol (614 g) and ethyl acetate (5,526 g). The mixture was deoxygenated and heated to 113° F. (45° C.). A solution of VAZO 52 (1.9 g) in ethyl acetate (150 g) was added when the temperature had stabilized at 113° F. (45° C.). Five and a half hours after the start of the reaction, a solution of VAZO 52 (1.9 g) in ethyl acetate (150 g) was added. Nine hours after the start of the reaction, a solution of VAZO 52(3.8 g) in ethyl acetate (150 g) was added. The reaction was continued at 113° F. (45° C.) until 98% minimum conversion was reached. The final polymer was diluted to 26-30% solids with ethyl acetate/methanol (90/10).